N-{1-[4-(tert-butyl)benzyl]-1H-1,3-benzimidazol-2-yl}-N-ethylamine

• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-N-ethylbenzimidazol-2-amine
• InChI: InChI=1S/C20H25N3/c1-5-21-19-22-17-8-6-7-9-18(17)23(19)14-15-10-12-16(13-11-15)20(2,3)4/h6-13H,5,14H2,1-4H3,(H,21,22)
• InChI Key: UTSCHBVVSZGJLX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C20H25N3
• DSSTOX Substance ID: DTXSID001152321
• Molecular Weight: 307.4 g/mol
• CAS RN: 866131-99-9

Description

“N-{1-[4-(tert-butyl)benzyl]-1H-1,3-benzimidazol-2-yl}-N-ethylamine” is a chemical compound. It is used as a protected amine. It aids in the oxidation to the corresponding hydroxylamine and nitrone.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides were designed, synthesized, and evaluated for their antitumor activities in vitro. The structures of the synthesized compounds were characterized by 1H NMR, 13C NMR, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a series of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides were synthesized and found to possess potent anticancer activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 4-tert-Butylbenzylamine has a density of 1.236 g/mL at 25 °C (lit.).

Scientific Research Applications

Chemistry and Properties

Benzimidazole derivatives exhibit a wide range of chemical properties and biological activities due to their structural similarity to naturally occurring nucleotides. They are utilized in the synthesis of complex compounds, showing significant spectroscopic properties, structures, magnetic properties, and biological activities. The review by Boča et al. (2011) summarizes the preparation procedures, properties, and complex compound formations of benzimidazole derivatives, providing insights into their versatile applications in chemical research (Boča, Jameson, & Linert, 2011).

Biological Activities

Benzimidazole derivatives have been widely studied for their biological activities, including antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory effects. These compounds play a critical role across the medical sector, serving as bases for developing new therapeutic agents with enhanced efficacy and lower toxicity. Vasuki et al. (2021) emphasize the significance of benzimidazole derivatives in medicinal chemistry, showcasing their applications in treating various diseases and the importance of the Mannich reaction in synthesizing N-methyl derivatives (Vasuki, Mahadevan, Vijayabaskaran, Mohanapriya, Kosilamani, Balaji, Tamilselvan, & Sambathkumar, 2021).

Optoelectronic Materials

The incorporation of benzimidazole derivatives into π-extended conjugated systems has been explored for creating novel optoelectronic materials. Lipunova et al. (2018) report on the luminescent properties of small molecules and chelate compounds containing benzimidazole, highlighting their potential in developing materials for organic light-emitting diodes (OLEDs), including high-efficiency red phosphorescent OLEDs, and applications in photo- and electroluminescence (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Drug Discovery and Development

Benzimidazole derivatives are also pivotal in drug discovery and development, offering a foundation for designing novel therapeutic compounds. Their role in managing neurodegenerative disorders through a multitargeted approach has been highlighted, suggesting the potential of these derivatives in developing favorable molecules for treating various neurological conditions (Krishnendu P R, Koyiparambath, Bhaskar, Arjun, & Zachariah, 2021).

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, compound 6a could inhibit the growth of HeLa cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started.

Safety and Hazards

The safety data sheet of similar compounds provides information about the hazards. For example, 4-tert-Butylbenzylamine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause respiratory irritation, severe skin burns, and eye damage.